IT1t

• Molecular Formula: C21H34N4S2
• Molecular Weight: 406.7 g/mol
• InChI: InChI=1S/C21H34N4S2/c1-21(2)15-25-18(14-27-20(25)24-21)13-26-19(22-16-9-5-3-6-10-16)23-17-11-7-4-8-12-17/h14,16-17H,3-13,15H2,1-2H3,(H,22,23)
• InChIKey: OOSUDWRRWZVFEB-UHFFFAOYSA-N

IT1t CXCR4 Antagonist: Key Pharmacological Profile

IT1t (isothiourea-1t, CAS 864677-55-4 free base; 1092776-63-0 dihydrochloride) is a small-molecule, drug-like isothiourea derivative that acts as a potent and selective antagonist of the chemokine receptor CXCR4 [1]. It was first co-crystallized with CXCR4 at 2.5–3.2 Å resolution, providing the foundational structural template for rational CXCR4 drug design [2]. IT1t blocks the CXCL12/CXCR4 interaction with low nanomolar potency, inhibits X4-tropic HIV-1 entry by blocking gp120 binding, and demonstrates oral bioavailability—a property not shared by the FDA-approved CXCR4 antagonist AMD3100 (plerixafor) [1].

Orally bioavailable CXCR4 antagonist chemotype

Selective disruptor of CXCR4 oligomerization

Unique inhibitor of TLR7–IFN signaling pathway

Structurally validated reference ligand for CXCR4

• [1] Thoma G, Streiff MB, Kovarik J, et al. Orally bioavailable isothioureas block function of the chemokine receptor CXCR4 in vitro and in vivo. J Med Chem. 2008;51(24):7915-7920. View Source
• [2] Wu B, Chien EY, Mol CD, et al. Structures of the CXCR4 chemokine GPCR with small-molecule and cyclic peptide antagonists. Science. 2010;330(6007):1066-1071. View Source

IT1t vs CXCR4 Antagonists: Irreplaceable Differences

CXCR4 antagonists share a common target but differ fundamentally in binding mode, allosteric effects on receptor quaternary structure, functional selectivity, and pharmacokinetic properties. IT1t binds a distinct pocket in CXCR4 closer to the extracellular surface compared to the cyclam-based antagonist AMD3100, and this differential binding translates into divergent pharmacological outcomes [1]. Critically, IT1t selectively disrupts CXCR4 oligomerization whereas AMD3100 does not, and IT1t uniquely inhibits TLR7-mediated type I interferon production—a signalling bias not observed with AMD3100 [2][3]. These properties make IT1t irreplaceable for specific experimental paradigms and preclude simple substitution with other in-class compounds.

AMD3100

May not reproduce oligomerization-disrupting effects or TLR7–IFN pathway inhibition

AMD11070

Higher binding potency but distinct signaling bias may shift downstream functional outcomes

AMD3465

Lacks oral bioavailability and may not replicate the same quaternary structure modulation

• [1] Wu B, Chien EY, Mol CD, et al. Structures of the CXCR4 chemokine GPCR with small-molecule and cyclic peptide antagonists. Science. 2010;330(6007):1066-1071. View Source
• [2] Ward RJ, Pediani JD, Marsango S, et al. Chemokine receptor CXCR4 oligomerization is disrupted selectively by the antagonist ligand IT1t. J Biol Chem. 2021;296:100139. View Source
• [3] Smith N, Rodero MP, Bekaddour N, et al. Control of TLR7-mediated type I IFN signaling in pDCs through CXCR4 engagement—A new target for lupus treatment. Sci Adv. 2019;5(7):eaav9019. View Source

IT1t Quantitative Differentiation Evidence

CXCL12 Competition Binding Comparison

In a direct head-to-head study using Jurkat cells and CXCL12AF647, IT1t inhibited CXCL12/CXCR4 binding with an IC50 of 2.1 ± 0.37 nM. This represents a 5.7-fold higher potency than AMD3100 (IC50 12.0 ± 1.1 nM), equivalent potency to AMD3465 (IC50 2.1 ± 0.24 nM), and 3.1-fold lower potency than AMD11070 (IC50 0.67 ± 0.10 nM) [1]. The data establish that IT1t occupies a distinct potency tier among small-molecule CXCR4 antagonists—substantially more potent than the clinically approved AMD3100 yet mechanistically distinct from the higher-potency AMD11070 in downstream functional assays.

Binding IC50

Head-to-head

IT1t IC50 2.1 ± 0.37 nM

Supports receptor occupancy studies

Jurkat cells, CXCL12AF647, n=3–4

Evidence Dimension	CXCL12/CXCR4 competition binding IC50 (nM)
Target Compound Data	IT1t: 2.1 ± 0.37 nM
Comparator Or Baseline	AMD3100: 12.0 ± 1.1 nM; AMD3465: 2.1 ± 0.24 nM; AMD11070: 0.67 ± 0.10 nM; T22: 0.079 ± 0.034 nM (peptide control)
Quantified Difference	IT1t is 5.7-fold more potent than AMD3100; equipotent to AMD3465; 3.1-fold less potent than AMD11070; 26.6-fold less potent than T22 peptide
Conditions	Jurkat T-lymphocyte cells; 2.9 nM CXCL12AF647; flow cytometry detection; n = 3–4 independent experiments

Why This Matters

Procurement of IT1t rather than AMD3100 provides a ~6-fold gain in target engagement potency at the receptor binding level, reducing the compound quantity needed for occupancy-driven experiments while avoiding the distinct allosteric and signaling bias profile of AMD11070.

• [1] Van Hout A, D'huys T, Oeyen M, Schols D, Van Loy T. Comparison of cell-based assays for the identification and evaluation of competitive CXCR4 inhibitors. PLoS ONE. 2017;12(4):e0176057. View Source

CXCL12 Calcium Mobilization Inhibition

In the same comprehensive head-to-head comparative study, IT1t inhibited CXCL12-evoked intracellular calcium mobilization in U87.CD4.CXCR4 cells with an IC50 of 23.1 ± 4.6 nM. This represents a 31.3-fold improvement over AMD3100 (IC50 723.0 ± 99.1 nM) and a 2.3-fold improvement over AMD3465 (IC50 53.4 ± 24.3 nM), but is 1.9-fold weaker than AMD11070 (IC50 12.3 ± 1.7 nM) [1]. The substantial potency gap between IT1t and AMD3100 at the functional level far exceeds the 5.7-fold difference observed at the binding level, suggesting that IT1t more efficiently translates receptor occupancy into signalling blockade.

Ca2+ Mobilization IC50

Head-to-head

IT1t IC50 23.1 ± 4.6 nM

Supports signaling blockade assay design

U87.CD4.CXCR4, Fluo-2 AM, n=3

Evidence Dimension	CXCL12-induced calcium mobilization IC50 (nM)
Target Compound Data	IT1t: 23.1 ± 4.6 nM
Comparator Or Baseline	AMD3100: 723.0 ± 99.1 nM; AMD3465: 53.4 ± 24.3 nM; AMD11070: 12.3 ± 1.7 nM
Quantified Difference	IT1t is 31.3-fold more potent than AMD3100; 2.3-fold more potent than AMD3465; 1.9-fold less potent than AMD11070
Conditions	U87.CD4.CXCR4 glioblastoma cells; 6.25 nM CXCL12 stimulation; Fluo-2 AM calcium indicator; FLIPR Tetra system; n = 3 independent experiments

Why This Matters

For functional assays measuring CXCR4 signalling output, IT1t provides a 31-fold potency advantage over AMD3100, enabling complete pathway inhibition at concentrations where AMD3100 shows only partial blockade—a critical consideration for dose-response experimental design.

• [1] Van Hout A, D'huys T, Oeyen M, Schols D, Van Loy T. Comparison of cell-based assays for the identification and evaluation of competitive CXCR4 inhibitors. PLoS ONE. 2017;12(4):e0176057. View Source

CXCR4 Oligomerization Disruption

Using bioluminescence resonance energy transfer (BRET) and spatial intensity distribution analysis (SpIDA), IT1t was shown to rapidly destabilize CXCR4 oligomeric structure in HEK293 cell membranes. In direct contrast, AMD3100—at equivalent receptor-saturating concentrations—does not alter CXCR4 oligomerization [1]. The study further demonstrated that a constitutively active CXCR4 mutant (D133N) is monomeric at baseline, yet IT1t binding to this variant promotes dimerization, revealing a bidirectional oligomerization-modulating capacity unique to this chemotype. This differential regulation of receptor quaternary structure is not shared by AMD3100, AMD11070, or peptide-based antagonists examined to date.

Oligomerization

Head-to-head

IT1t: Rapid destabilization of CXCR4 oligomers
AMD3100: No effect

Enables quaternary structure research

BRET/SpIDA, HEK293 cells

Evidence Dimension	CXCR4 oligomerization state modulation
Target Compound Data	IT1t: Rapid destabilization of CXCR4 dimers and higher-order oligomers (within seconds of addition); promotes dimerization of constitutively active D133N mutant
Comparator Or Baseline	AMD3100: No effect on CXCR4 oligomeric structure at receptor-saturating concentrations
Quantified Difference	Qualitative binary difference: IT1t actively remodels CXCR4 quaternary structure; AMD3100 is inert in this regard
Conditions	HEK293 cells expressing CXCR4-mEGFP or CXCR4-Rluc8/CXCR4-mVenus BRET pairs; SpIDA confocal imaging; doxycycline-inducible expression

Why This Matters

For researchers studying GPCR oligomerization or biased signalling, IT1t is the only commercially available CXCR4 antagonist with validated oligomerization-disrupting activity, making it an essential pharmacological tool that cannot be substituted by AMD3100, AMD11070, or AMD3465.

• [1] Ward RJ, Pediani JD, Marsango S, et al. Chemokine receptor CXCR4 oligomerization is disrupted selectively by the antagonist ligand IT1t. J Biol Chem. 2021;296:100139. View Source

TLR7–Type I Interferon Pathway Blockade

IT1t inhibits TLR7-mediated type I interferon (IFN-α) production in purified human plasmacytoid dendritic cells (pDCs), an activity not shared by AMD3100. In the Smith et al. 2019 study, IT1t blocked both chemical (R848) and natural (HIV) TLR7-mediated inflammation in pDCs from blood and tonsils [1]. AMD3100, despite binding CXCR4 with comparable occupancy, failed to inhibit IFN-α production, establishing a clear functional selectivity divergence attributable to the distinct binding pockets of the two ligands [1][2]. In vivo, IT1t treatment in a pristane-induced TLR7-dependent lupus mouse model drove drastic reduction of systemic inflammation, decreased anti-dsDNA autoantibody titers, and prevented glomerulonephritis [1].

TLR7–IFN Inhibition

Head-to-head

IT1t: Inhibits IFN-α production
AMD3100: No inhibition

Supports CXCR4–TLR7 crosstalk study

Human pDCs, R848/HIV stimulation

Evidence Dimension	Inhibition of TLR7-mediated IFN-α production in human pDCs
Target Compound Data	IT1t: Potent inhibition of R848-induced and HIV-induced IFN-α secretion in pDCs from 6 individual donors; drastic reduction of anti-dsDNA antibodies and prevention of glomerulonephritis in pristane-induced lupus mice
Comparator Or Baseline	AMD3100: No inhibition of TLR7-mediated IFN-α production in pDCs
Quantified Difference	Qualitative binary difference: IT1t is a functional inhibitor of TLR7-mediated IFN signalling via CXCR4; AMD3100 is inactive in this pathway
Conditions	Purified human blood and tonsil pDCs; R848 (TLR7 agonist) or HIV stimulation; pristane-induced lupus mouse model (in vivo); SLE patient PBMCs (ex vivo)

Why This Matters

IT1t is the unique CXCR4 ligand for researchers investigating CXCR4–TLR7 crosstalk or developing anti-inflammatory therapies targeting plasmacytoid dendritic cells. AMD3100 cannot substitute in these experimental systems, and IT1t's in vivo efficacy in lupus models establishes it as a validated preclinical tool compound for autoimmune disease research.

• [1] Smith N, Rodero MP, Bekaddour N, et al. Control of TLR7-mediated type I IFN signaling in pDCs through CXCR4 engagement—A new target for lupus treatment. Sci Adv. 2019;5(7):eaav9019. View Source
• [2] McHugh J. Hitting the right spot on CXCR4. Nat Rev Rheumatol. 2019;15:514. View Source

Oral Bioavailability Advantage

IT1t exhibits 32% oral bioavailability in mice, as reported in the original medicinal chemistry characterization by Thoma et al. (2008) [1]. This contrasts with AMD3100 (plerixafor), which has negligible oral bioavailability and requires subcutaneous injection for in vivo administration [2]. The oral availability of IT1t is a function of its isothiourea chemotype—a structural class distinct from the bicyclam AMD3100 and the aminopyrimidine AMD11070—and enables oral gavage dosing in rodent models, a practical advantage for chronic treatment paradigms.

Oral F%

Reported

32% oral bioavailability in mice

Supports oral dosing protocol design

Mouse PK study, Thoma et al. 2008

Evidence Dimension	Oral bioavailability (F%)
Target Compound Data	IT1t: 32% oral bioavailability in mice
Comparator Or Baseline	AMD3100 (plerixafor): Negligible oral bioavailability; clinically administered by subcutaneous injection; AMD11070: Orally bioavailable (exact F% varies by species)
Quantified Difference	IT1t provides 32% systemic exposure via oral route; AMD3100 requires parenteral administration
Conditions	Mouse pharmacokinetic study; exact dose and formulation as described in Thoma et al. 2008

Why This Matters

For in vivo studies requiring repeated or chronic CXCR4 blockade, IT1t's oral bioavailability simplifies dosing logistics, reduces animal stress relative to repeated injections, and more closely models oral therapeutic regimens—advantages not available with injectable-only AMD3100.

• [1] Thoma G, Streiff MB, Kovarik J, et al. Orally bioavailable isothioureas block function of the chemokine receptor CXCR4 in vitro and in vivo. J Med Chem. 2008;51(24):7915-7920. View Source
• [2] De Clercq E. The AMD3100 story: the path to the discovery of a stem cell mobilizer (Mozobil). Biochem Pharmacol. 2009;77(11):1655-1664. View Source

hERG Channel Selectivity

IT1t was profiled for off-target activity against the human ether-à-go-go-related gene (hERG/Kv11.1) potassium channel, a critical cardiac safety liability. IT1t displayed an IC50 of 13,240 nM against hERG, representing a >1,600-fold selectivity window relative to its CXCR4 calcium mobilization IC50 of 1.1–8 nM [1]. This wide therapeutic window for cardiac ion channel liability compares favorably to many clinical-stage CXCR4 antagonists and positions IT1t as a clean tool compound for in vitro and in vivo studies where hERG-related confounding effects must be minimized.

hERG IC50

Reported

13,240 nM (>1,600-fold selectivity)

Supports off-target profiling

hERG binding assay, CEM cells

Evidence Dimension	hERG/Kv11.1 channel inhibition IC50 (nM) and selectivity ratio vs CXCR4 functional IC50
Target Compound Data	IT1t: hERG IC50 = 13,240 nM; selectivity ratio = >1,600-fold vs CXCR4 Ca2+ mobilization IC50 (1.1–8 nM)
Comparator Or Baseline	Class-level comparison: Many CXCR4 antagonists have narrower hERG windows; quantitative comparator data not systematically available in single study format
Quantified Difference	>1,600-fold selectivity for CXCR4 over hERG
Conditions	hERG channel binding assay; CXCR4 calcium mobilization assay in CEM cells [REFS-1, REFS-2]

Why This Matters

Procurement of IT1t is indicated when experimental designs require CXCR4 blockade without confounding cardiac ion channel effects—particularly in electrophysiology studies, cardiac safety screening, or long-term in vivo paradigms where hERG inhibition could alter cardiac repolarization.

• [1] Bertin Bioreagent / Cayman Chemical. IT1t (hydrochloride) Product Datasheet, CAT N° 28434; data sourced from Cayman Chemical Item No. 28434. View Source
• [2] Thoma G, Streiff MB, Kovarik J, et al. Orally bioavailable isothioureas block function of the chemokine receptor CXCR4 in vitro and in vivo. J Med Chem. 2008;51(24):7915-7920. View Source

IT1t Optimal Application Scenarios

CXCR4 Structural Biology and Drug Design

IT1t is the small-molecule antagonist for which the first high-resolution CXCR4 co-crystal structures (2.5–3.2 Å) were solved, providing the foundational template for structure-based drug design targeting this chemokine receptor [1]. The distinct binding pose of IT1t—situated in a minor subpocket closer to the extracellular surface than the major pocket occupied by AMD3100—offers a validated structural reference for computational docking, molecular dynamics simulations, and pharmacophore modeling. Researchers engaged in CXCR4 structure-based design should select IT1t as the reference ligand for the minor pocket binding mode.

X4-Tropic HIV-1 Entry Inhibition

IT1t blocks the interaction between CXCR4 and the HIV-1 envelope glycoprotein gp120 with an IC50 of 7 nM in HIV attachment assays, and inhibits X4-tropic HIV-1 NL4-3 replication in MT-4 cells (IC50 14.2 nM) and PHA-stimulated PBMCs (IC50 19.0 nM) [1][2]. Its oral bioavailability and potent gp120 blockade make IT1t a preferred tool compound for studying CXCR4-dependent HIV entry mechanisms, particularly where long-term oral treatment paradigms in animal models are required and injectable-only AMD3100 would be impractical.

Triple-Negative Breast Cancer Metastasis

IT1t demonstrated in vivo anti-metastatic efficacy in a zebrafish xenograft model of triple-negative breast cancer (TNBC), significantly reducing early metastatic events of MDA-MB-231-B cells at 20 µM [1]. This validated efficacy in a TNBC metastasis paradigm, combined with oral bioavailability that simplifies chronic dosing in rodent metastasis models, establishes IT1t as a key tool compound for research into CXCR4-driven cancer cell migration, invasion, and metastatic colonization.

TLR7–CXCR4 Axis and Lupus Models

IT1t is the only validated CXCR4 ligand that functionally inhibits TLR7-mediated type I interferon production in plasmacytoid dendritic cells, with demonstrated in vivo efficacy in reducing anti-dsDNA autoantibodies and preventing glomerulonephritis in a pristane-induced lupus mouse model [1]. It also normalizes inflammatory gene expression in PBMCs from SLE patients ex vivo [1]. For preclinical lupus research or any study of CXCR4–TLR7 crosstalk, IT1t is irreplaceable—AMD3100 is mechanistically inactive in this pathway and cannot serve as a substitute control.

Application

Selection Property

Validation Focus

CXCR4 structural biology

Minor-pocket reference ligand

Co-crystallization and docking models

X4-tropic HIV entry studies

gp120/CXCR4 blockade with oral dosing

Viral entry inhibition assays

Breast cancer metastasis models

CXCR4-driven migration inhibition

Metastasis endpoint in xenografts

TLR7–CXCR4 crosstalk research

Unique TLR7-IFN pathway inhibition

Autoantibody and glomerulonephritis endpoints

• [1] Smith N, Rodero MP, Bekaddour N, et al. Control of TLR7-mediated type I IFN signaling in pDCs through CXCR4 engagement—A new target for lupus treatment. Sci Adv. 2019;5(7):eaav9019. View Source
• [2] Tulotta C, Stefanescu C, Beletkaia E, et al. Inhibition of signaling between human CXCR4 and zebrafish ligands by the small molecule IT1t impairs the formation of triple-negative breast cancer early metastases in a zebrafish xenograft model. Dis Model Mech. 2016;9(2):141-153. View Source
• [3] Van Hout A, D'huys T, Oeyen M, Schols D, Van Loy T. Comparison of cell-based assays for the identification and evaluation of competitive CXCR4 inhibitors. PLoS ONE. 2017;12(4):e0176057. View Source